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Compound of Interest

Compound Name: ZINC METASILICATE

CAS No.: 11126-29-7

Cat. No.: B078754

Get Quote

For researchers and scientists dedicated to advancing drug development, maintaining a secure

and compliant laboratory environment is paramount. The proper handling and disposal of

chemical reagents, such as zinc metasilicate, are critical components of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of zinc metasilicate, ensuring the protection of laboratory personnel and

adherence to regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle zinc metasilicate with the

appropriate safety measures. Always consult the Safety Data Sheet (SDS) for the most

comprehensive information.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side shields.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[2][3]
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Skin Protection: A fully buttoned lab coat is essential to prevent skin contact.[1][3]

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.[1]

Handling and Storage:

Handle zinc metasilicate in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation exposure.[1][3]

Store in a cool, dry, and well-ventilated location in a tightly sealed, non-metal container.[1]

Avoid contact with strong oxidizing agents, acids, bases, aluminum, and zinc.[4][5]

Spill Management
In the event of a zinc metasilicate spill, prompt and appropriate action is necessary to mitigate

risks.

Evacuate and Ventilate: Immediately clear the area of non-essential personnel and ensure

adequate ventilation.[1]

Containment: For small spills, carefully collect the solid material using appropriate tools and

place it into a designated hazardous waste container.[1] For larger spills, cover the material

with an inert, non-combustible absorbent, such as sand or earth, before collection.[1]

Cleaning: After removing the spilled material, decontaminate the surface with water and

collect the cleaning materials for disposal as hazardous waste.[1] Avoid generating dust

during the cleanup process.

Step-by-Step Disposal Protocol
Zinc metasilicate and its solutions are considered hazardous waste due to their potential

environmental toxicity.[2][4] Therefore, they must not be disposed of down the drain or in

regular trash.[6][7]

1. Waste Identification and Collection:
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Collect all waste containing zinc metasilicate, including contaminated PPE and cleaning

materials, in a designated, leak-proof, and clearly labeled hazardous waste container.[1][6]

The container must be compatible with the waste; do not use metal containers.[8]

Do not mix zinc metasilicate waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.[1][6]

2. Labeling and Storage:

Attach a completed hazardous waste label to the container as soon as the first waste is

added.[4][6] The label should clearly identify the contents as "Hazardous Waste: Zinc
Metasilicate" and list all chemical constituents and their approximate concentrations.[7]

Keep the waste container tightly closed except when adding waste.[6][7][8]

Store the sealed container in a designated satellite accumulation area (SAA) within the

laboratory, away from incompatible materials.[6][8] Ensure the storage area has secondary

containment.[6]

3. Arranging for Professional Disposal:

Once the waste container is full or has been accumulating for a predetermined time (e.g., six

months), arrange for its collection by a licensed hazardous waste disposal company.[9]

Contact your institution's EHS office to schedule a pickup.[6]

Never accumulate more than 55 gallons of chemical waste or one quart of acutely toxic

chemical waste in your laboratory's SAA.[8]

4. Disposal of Empty Containers:

Empty containers that once held zinc metasilicate must also be disposed of as hazardous

waste.[4]

If thoroughly rinsed, with the first rinse collected as hazardous waste, the container's label

must be defaced or removed before disposal in accordance with institutional policies.[6]

Quantitative Data Summary
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For the safe handling and disposal of zinc metasilicate and associated waste, the following

quantitative guidelines should be observed.

Parameter Guideline Source

Sewer Discharge pH Must be between 5.5 and 9.0. [7]

Zinc in Sewer Discharge

Solutions containing less than

1 ppm zinc may be drain

discharged, subject to local

regulations.

[4]

Lab Waste Accumulation Limit
No more than 10 gallons of

hazardous waste.
[6]

SAA Waste Accumulation Limit

Never exceed 55 gallons of

chemical waste or one quart of

acutely toxic waste.

[8]

Waste Removal Frequency

Waste should be removed

from the laboratory every

twelve months.

[10]

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of zinc metasilicate
waste from a laboratory setting.
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Figure 1. Workflow for the proper disposal of zinc metasilicate waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of zinc metasilicate, fostering a culture of safety and environmental stewardship

within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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